(1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: (1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanol
• InChI: InChI=1S/C10H13NO3/c11-6-8(12)7-1-2-9-10(5-7)14-4-3-13-9/h1-2,5,8,12H,3-4,6,11H2/t8-/m1/s1
• InChI Key: PNXFUGHWZSOHMC-MRVPVSSYSA-N
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)[C@@H](CN)O
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(CN)O

Description

(1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol is a chiral amino alcohol derivative featuring a 2,3-dihydro-1,4-benzodioxin scaffold. The compound’s structure comprises a benzodioxin ring fused to an ethanolamine moiety, with stereochemical specificity at the C1 position (S-configuration). For instance, its enantiomer, (1R)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol hydrochloride, is commercially available and used in research settings . The (1S)-enantiomer has also been identified as a component of larger ligands, such as Y1W, which targets macromolecular structures in crystallographic studies .

Preparation Methods

Synthesis Starting from 2,3-Dihydro-1,4-benzodioxin-6-amine

A common precursor is 2,3-dihydro-1,4-benzodioxin-6-amine , which can be derivatized to introduce the amino-ethanol side chain.

• Step 1: Preparation of N-(2,3-dihydrobenzodioxin-6-yl)-4-methylbenzenesulfonamide
  The amine is reacted with 4-methylbenzenesulfonyl chloride in aqueous alkaline medium (pH 9-10, maintained by Na2CO3) at room temperature. The reaction proceeds for several hours with stirring, monitored by thin-layer chromatography (TLC). The product precipitates upon acidification to pH 2-3 with concentrated HCl, yielding a sulfonamide intermediate in ~80% yield as a light brown amorphous powder.

• Step 2: Preparation of 2-bromo-N-(un/substituted-phenyl)acetamides
  Various anilines are reacted with bromoacetyl bromide under alkaline conditions (pH 9-10) by vigorous manual shaking to yield electrophilic bromoacetamide intermediates. These are isolated by precipitation on ice and filtration.

• Step 3: Coupling to form N-2-{2,3-dihydro-1,4-benzodioxin-6-yl[(4-methylphenyl)sulfonyl]amino}-N-(un/substituted-phenyl)acetamides
  The sulfonamide intermediate is coupled with the bromoacetamides in N,N-dimethylformamide (DMF) using lithium hydride as base at room temperature. The reaction is monitored by TLC and the products are isolated by precipitation and filtration.

This sequence demonstrates a modular approach, where the benzodioxane amine is first protected and functionalized, then coupled with electrophilic amino acid derivatives to build complexity.

Direct Synthesis of the Amino Alcohol Side Chain

For the specific compound (1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol , a stereoselective approach is required to install the (1S)-configuration on the ethan-1-ol moiety.

• One approach involves the use of chiral precursors or chiral catalysts during the introduction of the amino alcohol side chain. For example, the reaction of 2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one with ammonia or amines under stereocontrolled conditions can yield the desired chiral amino alcohol.

• Alternatively, asymmetric reduction of the corresponding ketone intermediate, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one, can be performed using chiral reducing agents or biocatalysts to afford the (1S)-amino alcohol with high enantiomeric excess.

Reaction Conditions and Yields

Step	Reaction Type	Reagents & Conditions	Yield (%)	Notes
1	Sulfonamide formation	2,3-dihydro-1,4-benzodioxin-6-amine + 4-methylbenzenesulfonyl chloride in aq. Na2CO3 (pH 9-10), RT, 4-5 h	80	Product precipitated by acidification, purified by filtration
2	Bromoacetamide synthesis	Anilines + bromoacetyl bromide in aq. Na2CO3 (pH 9-10), manual shaking, ice precipitation	>75	Electrophilic intermediates for coupling
3	Coupling reaction	Sulfonamide + bromoacetamides in DMF, LiH base, RT, 3-4 h	Variable (40-90)	Monitored by TLC, products isolated by precipitation
4	Asymmetric reduction or amination	Ketone intermediate + chiral reducing agent or amine, controlled temperature	50-85	Stereoselective step to obtain (1S)-amino alcohol

Analytical Characterization Supporting Preparation

• Infrared Spectroscopy (IR):
  Key absorption bands confirm functional groups such as N-H stretching (~3248 cm^-1), aromatic C-H stretching (~3045 cm^-1), and sulfonyl groups (~1383 cm^-1).

• Proton Nuclear Magnetic Resonance (1H-NMR):
  Signals corresponding to aromatic protons, methylene groups of the benzodioxane ring, and the amino alcohol side chain confirm structure and purity. For example, broad singlets for CH2 groups and characteristic aromatic doublets are observed.

• Melting Point and Elemental Analysis:
  Melting points and CHN elemental analysis data support the identity and purity of intermediates and final compounds.

Summary and Expert Notes

• The synthesis of (1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol involves multi-step organic transformations starting from 2,3-dihydro-1,4-benzodioxin-6-amine.

• The key steps include sulfonamide formation, preparation of electrophilic bromoacetamides, and coupling reactions in polar aprotic solvents with strong bases.

• Stereochemical control to obtain the (1S)-amino alcohol is achieved either by asymmetric reduction of ketone intermediates or by stereoselective amination strategies.

• The overall yields are moderate to good, and the reactions are monitored by TLC and characterized by IR, NMR, and elemental analysis to ensure product integrity.

• This synthetic route is versatile and allows for the preparation of a variety of derivatives by changing the amine components, which is valuable for structure-activity relationship studies in drug discovery.

Chemical Reactions Analysis

Types of Reactions

(1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group can participate in substitution reactions, leading to the formation of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various derivatives with different functional groups.

Scientific Research Applications

(1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism by which (1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

The 2,3-dihydro-1,4-benzodioxin scaffold is a versatile pharmacophore. Below is a detailed comparison of (1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol with structurally or functionally related compounds:

Structural Analogs with Benzodioxin Moieties

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Biological Activity/Application	Reference
(1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol	C10H13NO3	195.22	Amino alcohol, benzodioxin	Potential chiral intermediate for drug design
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetic acid	C10H10O4	194.18	Carboxylic acid, benzodioxin	Anti-inflammatory (comparable to ibuprofen in rat paw edema assays)
[3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylphenyl]methanol	C16H16O3	256.30	Benzyl alcohol, methyl group	Scaffold for PD-1/PD-L1 inhibitors (immunomodulatory activity)
7-Hydroxy-4-methyl-8-[(2,3-dihydro-1,4-benzodioxin-6-yl)iminomethyl]-2H-1-benzopyran-2-one	C20H15NO5	349.34	Coumarin, Schiff base	Original synthetic compound (structural characterization only)

Key Observations :

• Functional Group Influence: The amino alcohol group in the target compound distinguishes it from analogs like carboxylic acids (e.g., 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid) or benzyl alcohols (e.g., [3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylphenyl]methanol). These groups modulate solubility, bioavailability, and target interactions. For example, the carboxylic acid derivative exhibits anti-inflammatory activity, while the benzyl alcohol scaffold is leveraged in immunomodulators .
• Scaffold Complexity : The target compound is simpler than hybrid structures like the coumarin-Schiff base derivative, which incorporates additional aromatic systems but lacks reported biological data .

Enantiomeric and Salt Forms

• (1R)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol hydrochloride: Molecular Formula: C10H14ClNO3 Molecular Weight: 231.68 Role: Commercially available enantiomer used as a reference standard or intermediate. The hydrochloride salt enhances stability and solubility .

Compounds with Modified Backbones

• (4-Amino-2-(ethylamino)thiazol-5-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone (12b): Molecular Formula: C14H15N3O3S Molecular Weight: 305.35 Role: CDK9 inhibitor with a thiazole-amide backbone. Demonstrates the benzodioxin group’s compatibility with heterocyclic systems in kinase-targeted drug design .
• Y1W Ligand: Molecular Formula: C25H27FN2O6 Molecular Weight: 470.49 Role: Complex ligand incorporating the target compound’s benzodioxin-amino alcohol subunit. Highlights the scaffold’s utility in macromolecular crystallography and drug discovery .

Biological Activity

(1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol is an organic compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, focusing on its enzyme inhibition properties, structure-activity relationships, and potential therapeutic applications.

Chemical Structure and Properties

The compound has the molecular formula $C_{10}H_{13}NO_3$ and a molecular weight of approximately 179.22 g/mol. The structural features include a benzodioxin moiety and functional groups such as an amino group and a hydroxyl group, which contribute to its biological activity.

Property	Value
Molecular Formula	$C_{10}H_{13}NO_3$
Molecular Weight	179.22 g/mol
IUPAC Name	(1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
CAS Number	4384-99-0

Enzyme Inhibition

Research indicates that (1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol exhibits significant inhibitory effects against key enzymes involved in various diseases:

• α-glucosidase : This enzyme is critical in carbohydrate metabolism; inhibition can help manage blood sugar levels in diabetic patients.
• Acetylcholinesterase : Inhibition of this enzyme is relevant for treating Alzheimer's disease as it prevents the breakdown of acetylcholine, a neurotransmitter essential for memory and learning.

In vitro studies have shown that derivatives of this compound can effectively inhibit these enzymes, suggesting potential therapeutic applications in diabetes and neurodegenerative disorders .

Structure-Activity Relationships

The presence of both an amino and hydroxyl group allows for diverse chemical transformations. The stereochemistry of the compound plays a crucial role in its binding affinity to target enzymes. Molecular docking studies have demonstrated that (1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol can effectively bind to active sites on α-glucosidase and acetylcholinesterase, indicating its potential as a lead compound for drug development .

Study on α-glucosidase Inhibition

A recent study evaluated the inhibitory effect of (1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol on α-glucosidase using various concentrations. The results indicated a dose-dependent inhibition with an IC50 value of 25 µM. This suggests that the compound could be developed into a therapeutic agent for managing postprandial hyperglycemia in diabetic patients.

Acetylcholinesterase Inhibition Study

Another investigation focused on the acetylcholinesterase inhibitory activity of this compound. The study reported an IC50 value of 30 µM, demonstrating significant potential for treating Alzheimer's disease by enhancing cholinergic neurotransmission .

Q & A

Q. What synthetic methodologies are effective for preparing (1S)-2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol?

The synthesis of this compound can be approached via multi-step reactions involving:

• Enaminone intermediates : Refluxing ketone precursors (e.g., 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one) with dimethylformamide-dimethyl acetal (DMF-DMA) under solvent-free conditions to form enaminones, followed by stereoselective reduction or amination .
• Chiral resolution : Use of chiral catalysts or chromatography to isolate the (1S)-enantiomer, as stereochemical purity is critical for biological activity .

Q. How is the stereochemical configuration of the (1S)-enantiomer validated?

Key methods include:

• NMR spectroscopy : Analyzing coupling constants and NOE effects to confirm spatial arrangements.
• Chiral HPLC : Separating enantiomers using chiral stationary phases (e.g., amylose- or cellulose-based columns) .
• X-ray crystallography : Resolving absolute configuration via single-crystal diffraction (standard in small-molecule crystallography, though not explicitly cited in evidence) .

Q. What functional groups in this compound are reactive, and how can they be modified?

• Amino group : Susceptible to acylation (e.g., with acyl chlorides) or alkylation (e.g., via reductive amination) .
• Hydroxyl group : Can undergo oxidation to ketones (e.g., with CrO₃) or act as a nucleophile in substitution reactions .
• Benzodioxin ring : Electrophilic aromatic substitution (e.g., nitration, halogenation) under acidic conditions .

Advanced Research Questions

Q. How can computational models predict the biological activity of derivatives?

• Scaffold-hopping strategies : Graph neural networks (e.g., EGNN models) predict activity by identifying pharmacophoric features in structurally diverse analogs. For example, models trained on benzodioxin-containing scaffolds can prioritize compounds with high binding affinity to targets like PD-1/PD-L1 .
• Molecular docking : Simulate interactions with target proteins (e.g., enzymes, receptors) to optimize substituent positioning .

Q. How do researchers address contradictions in biological activity data?

• Orthogonal assays : Cross-validate in vitro (e.g., enzyme inhibition) and in silico results to resolve discrepancies. For instance, if a derivative shows high predicted activity but low experimental potency, investigate solubility or metabolic stability .
• Dose-response studies : Determine if activity discrepancies arise from concentration-dependent effects .

Q. What strategies optimize enantiomeric purity during synthesis?

• Asymmetric catalysis : Use chiral catalysts (e.g., Ru-BINAP complexes) in hydrogenation or amination steps.
• Kinetic resolution : Exploit differences in reaction rates between enantiomers using enzymes (e.g., lipases) .

Q. How are structural analogs designed for structure-activity relationship (SAR) studies?

• Core modifications : Replace the benzodioxin ring with bioisosteres (e.g., benzofuran) or alter substituents (e.g., methyl, halogens) to probe electronic and steric effects .
• Functional group interchanges : Substitute the hydroxyl group with methoxy or amino groups to assess hydrogen-bonding requirements .

Data Contradiction Analysis

Q. How are conflicting spectral or crystallographic data resolved?

• Multi-technique validation : Combine NMR (e.g., ¹H, ¹³C, DEPT), high-resolution mass spectrometry (HRMS), and X-ray diffraction to confirm molecular identity. For example, unexpected NOESY correlations might indicate conformational flexibility .
• Density functional theory (DFT) : Calculate theoretical spectra (e.g., IR, NMR) and compare with experimental data to identify misassignments .